Cas no 113086-97-8 (Methyl 4,4-dimethylhept-6-enoate)

• Product Name: Methyl 4,4-dimethylhept-6-enoate
• CAS No: 113086-97-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2609983
• Update Time: 2023-08-07

Methyl 4,4-dimethylhept-6-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-dimethylhept-6-enoate
• 6-Heptenoic acid, 4,4-dimethyl-, methyl ester
• Methyl 4,4-dimethylhept-6-enoate

• Inchi： 1S/C10H18O2/c1-5-7-10(2,3)8-6-9(11)12-4/h5H,1,6-8H2,2-4H3
• InChI Key： IJTMRWGYTNGGSC-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C)(C)CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Topological Polar Surface Area: 26.3